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Introduction
The tripeptide sequence Ser-Ser-Lys (SSK) is a recurring motif in a variety of biologically active

peptides. While the standalone SSK tripeptide has not been demonstrated to possess intrinsic

biological activity, its presence within larger peptide structures is crucial for their function. This

document provides detailed application notes and protocols for functional assays involving two

key examples of Ser-Ser-Lys-containing peptides: a bradykinin-potentiating peptide and a

substrate for Prostate-Specific Antigen (PSA). These examples highlight the diverse roles of

the SSK motif, from modulating receptor sensitivity to serving as a recognition site for

enzymatic cleavage in targeted drug delivery.

I. Bradykinin-Potentiating Peptide: Val-Glu-Ser-Ser-
Lys
The pentapeptide Val-Glu-Ser-Ser-Lys has been identified as a bradykinin-potentiating peptide,

enhancing the contractile effect of bradykinin on smooth muscle. The proposed mechanism of

action is the sensitization of bradykinin receptors, leading to an increased affinity for

bradykinin[1].
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Currently, specific quantitative data on the binding affinity (Kd) of Val-Glu-Ser-Ser-Lys to

bradykinin receptors or the precise fold-change in bradykinin's EC50 is not available in the

reviewed literature. However, qualitative studies have demonstrated a significant leftward shift

in the bradykinin dose-response curve in the presence of this peptide, indicating increased

potency[1].

Signaling Pathway
The potentiation of the bradykinin signaling pathway by Val-Glu-Ser-Ser-Lys is thought to occur

at the level of the bradykinin B2 receptor, a G-protein coupled receptor (GPCR). By increasing

the receptor's affinity for bradykinin, the peptide enhances the downstream signaling cascade,

which involves the activation of phospholipase C (PLC), leading to the production of inositol

trisphosphate (IP3) and diacylglycerol (DAG). This ultimately results in an increase in

intracellular calcium and smooth muscle contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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